(3E)-3-{[(4-ethylphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(4-ethylanilino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C25H24N2O3S/c1-3-19-11-13-21(14-12-19)26-16-24-25(28)22-9-4-5-10-23(22)27(31(24,29)30)17-20-8-6-7-18(2)15-20/h4-16,26H,3,17H2,1-2H3/b24-16+
• InChI Key: ZMKUEBFCHWOLAN-LFVJCYFKSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC(=C4)C
• Isomeric SMILES: CCC1=CC=C(C=C1)N/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC(=C4)C
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol

Description

(3E)-3-{[(4-ethylphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C25H24N2O3S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and structural characterization of related benzothiazine compounds have been extensively studied. For example, the reactivity of certain benzothiazin derivatives towards alkylidenephosphoranes was investigated, leading to the formation of new heteropolycyclic systems containing the benzothiazine skeleton. These studies contribute to understanding the chemical behavior and potential applications of such compounds in various fields, including material science and pharmaceuticals (Croce & Rosa, 1996).

Reactivity and Applications

• Research on the reactivity of 3-benzylidene and 3-ethylidene-2,3-dihydro-2-methyl-1,2-benzothiazin-4-one 1,1-dioxide towards alkylidenephosphoranes shows the formation of polynuclear heterocyclic systems. This highlights potential applications in synthesizing complex molecular architectures, which could be valuable in drug development and materials science (Croce, Monaco, & Rosa, 1986).

Antimicrobial Activity

• The synthesis of 1-ethyl-1H-2,1-benzothiazine 2,2-dioxide derivatives using cycloalkanecarbaldehydes and their evaluation for antimicrobial activity were explored. This suggests potential applications of these compounds in developing new antimicrobial agents, which is crucial in the fight against resistant bacterial strains (Lega, Chernykh, Zaprutko, Gzella, & Shemchuk, 2017).

Optical and Nonlinear Properties

• The synthesis, DFT calculations, and optical nonlinear properties of derived Schiff base compounds from ethyl-4-amino benzoate were studied. These compounds exhibit significant optical limiting properties, making them potential candidates for use as optical limiters in various technological applications (Abdullmajed et al., 2021).